An In-Depth Technical Guide to the Mechanism of Action of T-3764518 in Cancer Cells
An In-Depth Technical Guide to the Mechanism of Action of T-3764518 in Cancer Cells
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the mechanism of action of T-3764518, a novel, potent, and orally available small-molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), in cancer cells. T-3764518 has demonstrated significant antitumor activities in preclinical models, positioning it as a promising candidate for cancer therapy.[1] This document details the core mechanism, downstream cellular effects, resistance pathways, and the experimental methodologies used to elucidate its function.
Core Mechanism of Action: Inhibition of Stearoyl-CoA Desaturase 1 (SCD1)
T-3764518 exerts its anticancer effects by directly targeting and inhibiting the enzymatic activity of SCD1.[1] SCD1 is a critical enzyme in lipid metabolism, responsible for converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[1] This process is vital for the synthesis of various lipid species required for cell membrane integrity, signaling, and proliferation. Many cancer cells exhibit elevated lipogenesis and overexpression of SCD1 to support their rapid growth and division.[1]
T-3764518 is a highly potent inhibitor of human SCD1, with a binding IC50 of 4.7 nM .[2] By blocking SCD1 activity, T-3764518 disrupts the balance of intracellular fatty acids, leading to an accumulation of SFAs and a depletion of MUFAs. This alteration in the SFA:MUFA ratio is the primary trigger for the downstream anticancer effects of the compound.
Downstream Cellular Effects of T-3764518
The inhibition of SCD1 by T-3764518 initiates a cascade of cellular events that culminate in cancer cell death.
Altered Lipid Composition
Comprehensive lipidomic analyses of cancer cells treated with T-3764518 reveal a significant increase in the ratio of saturated to unsaturated fatty acids across various lipid species, including phosphatidylcholines and diacylglycerols.[1] This shift in lipid composition disrupts cell membrane fluidity and lipid-mediated signaling pathways.
Endoplasmic Reticulum (ER) Stress
The accumulation of saturated fatty acids induces significant stress on the endoplasmic reticulum, a key organelle involved in protein and lipid synthesis.[1] This ER stress is characterized by the upregulation of ER stress markers such as immunoglobulin heavy chain-binding protein (BiP)/glucose-regulated protein 78 (GRP78) and C/EBP homologous protein (CHOP).[1][3]
Apoptosis
Prolonged and unresolved ER stress ultimately triggers apoptosis, or programmed cell death.[1] A key indicator of apoptosis observed in T-3764518-treated cells is the increased cleavage of poly (ADP-ribose) polymerase 1 (PARP1).[1] The pro-apoptotic effects of T-3764518 can be reversed by the addition of oleic acid, the product of the SCD1-catalyzed reaction, confirming that the cytotoxic effects are on-target.[1]
Resistance Mechanism: AMPK-Mediated Autophagy
A key resistance mechanism to SCD1 inhibition by T-3764518 in colorectal cancer cells involves the activation of AMP-activated protein kinase (AMPK) and the subsequent induction of autophagy.[4][5][6]
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AMPK Activation: T-3764518 treatment leads to the phosphorylation and activation of AMPK in HCT-116 cells.[4][5]
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Autophagy Induction: Activated AMPK promotes autophagy, a cellular process of self-digestion of cellular components to provide nutrients and energy during times of stress.[4][5] This is evidenced by increased formation of LC3 dots and an increase in the lipidated form of LC3 (LC3-II).[5][6]
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Survival Signal: Autophagy acts as a survival mechanism for cancer cells under the metabolic stress induced by SCD1 inhibition.[4][5]
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Synergistic Effects with Autophagy Inhibitors: The combination of T-3764518 with autophagy inhibitors, such as chloroquine, results in a synergistic inhibition of cancer cell proliferation, highlighting the importance of this resistance pathway.[5]
Quantitative Data
The following tables summarize the key quantitative data regarding the activity of T-3764518.
Table 1: In Vitro Inhibitory Activity of T-3764518
| Parameter | Species | Value | Reference |
| SCD1 Binding IC50 | Human | 4.7 nM | [2] |
| HCT-116 Cell Growth IC50 | Human | 0.18 µM | Nishizawa et al., 2017 |
| MSTO-211H Cell Growth IC50 | Human | 0.33 µM | Nishizawa et al., 2017 |
Table 2: In Vivo Antitumor Efficacy of T-3764518
| Xenograft Model | Treatment Dose & Schedule | Tumor Growth Inhibition | Reference |
| HCT-116 | 30 mg/kg, orally, twice daily | 68% | Nishizawa et al., 2017 |
| MSTO-211H | 30 mg/kg, orally, twice daily | 58% | Nishizawa et al., 2017 |
Experimental Protocols
This section provides an overview of the key experimental methodologies used to characterize the mechanism of action of T-3764518.
Cell Viability Assay
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Cell Lines: HCT-116 (colorectal carcinoma) and MSTO-211H (mesothelioma).
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Procedure:
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Cells are seeded in 96-well plates at a density of 2 x 10³ cells/well and incubated for 24 hours.
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Cells are treated with various concentrations of T-3764518 or vehicle (DMSO).
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After 72 hours of incubation, cell viability is assessed using the CellTiter-Glo Luminescent Cell Viability Assay (Promega), which measures ATP levels.
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Luminescence is measured using a plate reader.
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IC50 values are calculated using a non-linear regression analysis.
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Western Blot Analysis
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Objective: To detect changes in protein expression levels of ER stress and apoptosis markers.
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Procedure:
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HCT-116 cells are treated with T-3764518 for the desired time points.
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Cells are lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.
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Protein concentration is determined using a BCA protein assay.
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Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.
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The membrane is blocked with 5% non-fat milk or BSA in TBST.
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The membrane is incubated with primary antibodies against BiP/GRP78, CHOP, cleaved PARP1, p-AMPK, AMPK, LC3, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.
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The membrane is washed and incubated with HRP-conjugated secondary antibodies.
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Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.
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Lipidomic Analysis
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Objective: To quantify changes in the fatty acid composition of cellular lipids.
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Procedure:
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HCT-116 cells or tumor tissues from xenograft models are treated with T-3764518.
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Lipids are extracted from samples using the Bligh-Dyer method.
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The extracted lipids are subjected to hydrolysis and methylation to convert fatty acids into fatty acid methyl esters (FAMEs).
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FAMEs are analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify individual fatty acids.
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The ratio of saturated to monounsaturated fatty acids is calculated.
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In Vivo Xenograft Studies
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Animal Model: Female BALB/c nude mice.
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Procedure:
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HCT-116 or MSTO-211H cells (5 x 10⁶ cells) are subcutaneously injected into the flank of the mice.[7]
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When tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into treatment and vehicle control groups.
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T-3764518 is administered orally at the specified doses and schedule.
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Tumor volume is measured regularly using calipers (Volume = 0.5 x Length x Width²).
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Body weight is monitored as an indicator of toxicity.
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At the end of the study, tumors are excised for further analysis (e.g., lipidomics, western blotting).
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Visualizations
Signaling Pathway of T-3764518 in Cancer Cells
Caption: T-3764518 inhibits SCD1, leading to SFA accumulation, ER stress, and apoptosis.
Experimental Workflow for Assessing T-3764518 Effects
Caption: Workflow for evaluating T-3764518's in vitro and in vivo anticancer effects.
Logical Relationship of the T-3764518 Resistance Mechanism
Caption: Resistance to T-3764518 is mediated by AMPK-induced autophagy.
References
- 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. researchgate.net [researchgate.net]
- 4. Feedback activation of AMPK-mediated autophagy acceleration is a key resistance mechanism against SCD1 inhibitor-induced cell growth inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Feedback activation of AMPK-mediated autophagy acceleration is a key resistance mechanism against SCD1 inhibitor-induced cell growth inhibition | PLOS One [journals.plos.org]
- 6. Feedback activation of AMPK-mediated autophagy acceleration is a key resistance mechanism against SCD1 inhibitor-induced cell growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 7. MSTO-211H Xenograft Model - Altogen Labs [altogenlabs.com]
